Cas no 2758006-14-1 (2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine)

• Product Name: 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine
• CAS No: 2758006-14-1
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6384767
• PubChem ID: 165764140
• Update Time: 2025-06-12

2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine
• EN300-37158507
• 2758006-14-1
• 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine

• Inchi： 1S/C10H9ClF3N/c11-8-3-2-7(6-15-8)9(4-1-5-9)10(12,13)14/h2-3,6H,1,4-5H2
• InChI Key： OWZJFYALFCMSNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C(F)(F)F)CCC1

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine

Comprehensive Overview of 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine (CAS No. 2758006-14-1)

2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine (CAS No. 2758006-14-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine core substituted with a chloro group and a trifluoromethyl cyclobutyl moiety, making it a valuable intermediate for designing novel bioactive molecules. Its structural complexity and functional groups contribute to its versatility in drug discovery and material science applications.

The growing interest in fluorinated compounds like 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine stems from their enhanced metabolic stability and lipophilicity, which are critical for improving bioavailability in drug development. Researchers are actively exploring its potential in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in targeting neurodegenerative diseases and cancer. Additionally, its agrochemical relevance is evident in the development of next-generation pesticides and herbicides, addressing global demands for sustainable crop protection solutions.

From a synthetic chemistry perspective, CAS No. 2758006-14-1 exemplifies the strategic incorporation of cyclobutyl and trifluoromethyl groups to modulate molecular properties. These modifications are pivotal in structure-activity relationship (SAR) studies, enabling fine-tuning of interactions with biological targets. The compound’s chiral centers and steric effects further underscore its utility in asymmetric synthesis, a hot topic in modern organic chemistry.

In the context of green chemistry, the synthesis and application of 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine are being optimized to minimize environmental impact. Innovations such as catalytic fluorination and flow chemistry techniques are reducing waste and energy consumption, resonating with industry shifts toward sustainable manufacturing. This aligns with frequent searches for eco-friendly chemical processes and green solvents in scientific literature.

Analytical characterization of CAS No. 2758006-14-1 involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring precise quality control. These methods address common queries about compound purity and structural elucidation, which are critical for regulatory compliance and reproducibility in research.

Market-wise, the demand for 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine is driven by its niche applications in high-value pharmaceuticals and specialty chemicals. Patent landscapes reveal its inclusion in proprietary formulations, highlighting its commercial potential. Discussions on intellectual property and generic drug development often reference such compounds, reflecting broader industry concerns.

In summary, 2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine (CAS No. 2758006-14-1) represents a convergence of cutting-edge chemistry and applied science. Its multifaceted roles in life sciences and industrial chemistry make it a subject of ongoing exploration, with future advancements likely to emerge from interdisciplinary collaborations.